Cas no 300586-90-7 (OAC1)
OAC1 structure
Product Name:OAC1
CAS No:300586-90-7
MF:C14H11N3O
MW:237.2566
MDL:MFCD00572806
CID:2089591
PubChem ID:354335286
Update Time:2024-10-30
OAC1 Chemical and Physical Properties
Names and Identifiers
-
- OAC-1
- OAC1
- BenzaMide, N-1H-pyrrolo[2,3-c]pyridin-5-yl-
- N-1H-Pyrrolo[2,3-c]pyridin-5-ylbenzamide
- N-1H-Pyrrolo[2,3-c]pyridin-5-yl-benzamide
- N-(1H-Pyrrolo[2,3-c]pyridin-5-yl)benzamide
- BAS 00287861
- C14H11N3O
- N-{1H-pyrrolo[2,3-c]pyridin-5-yl}benzamide
- Cambridge id 5236727
- TimTec1_006628
- Oct4-activating Compound 1
- Oprea1_365767
- Oprea1_004689
- OAC 1; OAC-1
- AOB4083
- HMS1552N06
- HMS3653I19
- BCP21023
- 2571AH
- s7217
- NCGC0034795
- J-017754
- HB3391
- NCGC00347953-01
- NCGC00347953-05
- AH-034/08463039
- MFCD00572806
- CHEMBL3187798
- N-1H-Pyrrolo[2,3-c]pyridin-5-ylbenz amide
- O0490
- AKOS000629693
- 300586-90-7
- EX-A905
- ALBB-027009
- SW219832-1
- CCG-266854
- AS-65742
- SCHEMBL15754799
- CS-4181
- GLXC-03791
- BRD-K10878147-001-02-2
- HY-12303
- N-(1H-Pyrrolo[2,3-c]pyridin-5-yl)-benzamide
- AC-33027
- OAC1?
- DA-76361
-
- MDL: MFCD00572806
- Inchi: 1S/C14H11N3O/c18-14(10-4-2-1-3-5-10)17-13-8-11-6-7-15-12(11)9-16-13/h1-9,15H,(H,16,17,18)
- InChI Key: HWJRIFZDXJKJJN-UHFFFAOYSA-N
- SMILES: O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1C([H])=C2C([H])=C([H])N([H])C2=C([H])N=1
Computed Properties
- Exact Mass: 237.090211983g/mol
- Monoisotopic Mass: 237.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.8
- XLogP3: 2.1
Experimental Properties
- Density: 1.363±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.045 g/l) (25 º C),
OAC1 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H317
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
OAC1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-12303-10mM*1mLinDMSO |
OAC1 |
300586-90-7 | 99.56% | 10mM*1mLinDMSO |
¥1210 | 2023-07-26 | |
| MedChemExpress | HY-12303-10mg |
OAC1 |
300586-90-7 | 99.56% | 10mg |
¥1100 | 2024-05-24 | |
| MedChemExpress | HY-12303-50mg |
OAC1 |
300586-90-7 | 99.56% | 50mg |
¥3800 | 2024-05-24 | |
| MedChemExpress | HY-12303-100mg |
OAC1 |
300586-90-7 | 99.56% | 100mg |
¥6600 | 2024-05-24 | |
| Chemenu | CM149776-100mg |
N-1H-Pyrrolo[2,3-c]pyridin-5-ylbenzamide |
300586-90-7 | 95%+ | 100mg |
$432 | 2021-06-09 | |
| S e l l e c k ZHONG GUO | S7217-10mg |
OAC1 |
300586-90-7 | 99.21% | 10mg |
¥1183.58 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S7217-50mg |
OAC1 |
300586-90-7 | 99.21% | 50mg |
¥3837.81 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O129631-25mg |
OAC1 |
300586-90-7 | ≥97% | 25mg |
¥1029.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O129631-5mg |
OAC1 |
300586-90-7 | ≥97% | 5mg |
¥308.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O129631-100mg |
OAC1 |
300586-90-7 | ≥97% | 100mg |
¥2316.90 | 2023-09-01 |
OAC1 Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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